Cas no 101001-63-2 (1H-Pyrrole-2-carbothioamide,1-(1-methylethyl)-)

• Product Name: 1H-Pyrrole-2-carbothioamide,1-(1-methylethyl)-
• CAS No: 101001-63-2
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 185032
• PubChem ID: 3063498
• Update Time: 2025-04-19

1H-Pyrrole-2-carbothioamide,1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbothioamide,1-(1-methylethyl)-
• 1-propan-2-ylpyrrole-2-carbothioamide
• 1-(1-Methylethyl)-1H-pyrrole-2-carbothioamide
• DTXSID30143651
• SCHEMBL10504152
• 101001-63-2
• 1-Isopropylpyrrole-2-carbothioamide
• 1H-Pyrrole-2-carbothioamide, 1-(1-methylethyl)-

• Inchi： 1S/C8H12N2S/c1-6(2)10-5-3-4-7(10)8(9)11/h3-6H,1-2H3,(H2,9,11)
• InChI Key： TYSCIPJPUXJQSX-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CN1C(C)C)N

Computed Properties

• Exact Mass: 168.07226
• Monoisotopic Mass: 168.072119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63
• XLogP3: 1.2

Experimental Properties

• Density: 1.14
• Boiling Point: 278.7°C at 760 mmHg
• Flash Point: 122.3°C
• Refractive Index: 1.59
• PSA: 30.95
• LogP: 2.40350